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Compound of Interest

Compound Name: beta-Sesquiphellandrene

Cat. No.: B1252223 Get Quote

For researchers, scientists, and drug development professionals, the diligent management and

disposal of chemical reagents are fundamental to maintaining a safe and compliant laboratory

environment. This document provides essential safety protocols and a step-by-step guide for

the proper disposal of beta-Sesquiphellandrene.

Immediate Safety and Handling Considerations
beta-Sesquiphellandrene is a sesquiterpene with known biological activities and specific

handling requirements.[1][2] Before commencing any disposal procedure, it is critical to be

aware of its potential hazards. The compound may cause allergy or asthma symptoms or

breathing difficulties if inhaled and may be fatal if swallowed and enters airways.[3]

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Body Protection: A standard laboratory coat must be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the risk of inhalation.
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The following table summarizes key quantitative data for beta-Sesquiphellandrene.

Property Value

Molecular Formula C₁₅H₂₄[1][4][5]

Molecular Weight 204.35 g/mol [4][5][6]

Boiling Point 90-90.5 °C (at 1 Torr)[6]

Flash Point ~105.17 °C (estimated)[4]

Density 0.8760 g/cm³ (at 25 °C)[6]

Solubility
Slightly soluble in Chloroform, Ethyl Acetate,

and Methanol.[1][6][7]

Step-by-Step Disposal Protocol
The disposal of beta-Sesquiphellandrene and its containers must adhere to local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Waste Identification and Classification:

Determine if the waste is classified as hazardous. Given its potential health hazards, it

should be treated as such.[3]

If beta-Sesquiphellandrene is in a solvent, the entire solution must be classified based

on its components. For instance, a solution in a flammable solvent would be classified as

flammable hazardous waste.[8]

Waste Segregation:

Maintain separate waste streams for beta-Sesquiphellandrene waste. Do not mix with

incompatible materials.

If dissolved in a solvent, collect it in a designated container for the appropriate class of

chemical waste (e.g., flammable liquids, halogenated solvents).
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Containerization:

Use a designated, leak-proof, and properly sealed container for collecting beta-
Sesquiphellandrene waste.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"beta-Sesquiphellandrene," any solvents present, and the associated hazard pictograms

(GHS08 for health hazard).[3][6]

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

for hazardous waste.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition if

the waste is flammable.

Disposal Request:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of the chemical down the drain or in regular trash.

Spill Cleanup Procedures
In the event of a spill, prompt and appropriate action is crucial.

Ensure Proper Ventilation: Evacuate non-essential personnel and ensure the area is well-

ventilated. If the spill is large, work under a fume hood.

Contain the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,

or universal binders to contain the spill.[8]

Collect and Seal: Carefully collect the absorbent material and place it into a sealed, properly

labeled container for hazardous waste disposal.[8]

Decontaminate the Area: Thoroughly clean the spill area with an appropriate solvent and

decontaminating solution.
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Caption: Workflow for the proper disposal of beta-Sesquiphellandrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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